Cas no 2161692-63-1 (2,2-dimethyl-1-(5-nitropyridin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(5-nitropyridin-2-yl)cyclopropan-1-amine
• CAS No: 2161692-63-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5999709
• PubChem ID: 165715052
• Update Time: 2025-05-20

2,2-dimethyl-1-(5-nitropyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-nitropyridin-2-yl)cyclopropan-1-amine
• EN300-1784047
• 2161692-63-1

• Inchi： 1S/C10H13N3O2/c1-9(2)6-10(9,11)8-4-3-7(5-12-8)13(14)15/h3-5H,6,11H2,1-2H3
• InChI Key： ULILEDVNEZHKDP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C1(CC1(C)C)N)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 2,2-dimethyl-1-(5-nitropyridin-2-yl)cyclopropan-1-amine

2,2-Dimethyl-1-(5-Nitropyridin-2-Yl)Cyclopropan-1-Amine: A Comprehensive Overview

The compound 2,2-dimethyl-1-(5-nitropyridin-2-yl)cyclopropan-1-amine, identified by the CAS registry number CAS No. 2161692-63-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring system, which is substituted with a dimethyl group and a 5-nitropyridin-2-yl moiety. The combination of these functional groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2,2-dimethylcyclopropanamine derivatives has been extensively studied due to their stability and reactivity. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. The integration of nitro groups into the pyridine ring further enhances the compound's electronic properties, making it a promising candidate for applications in drug design and materials science.

Recent studies have highlighted the potential of 5-nitropyridin-substituted cyclopropane derivatives in medicinal chemistry. The nitro group's electron-withdrawing effect significantly influences the compound's reactivity and selectivity, making it a valuable building block for designing bioactive molecules. Researchers have explored its role as a precursor for developing novel antibiotics, antiviral agents, and anticancer drugs. These findings underscore the importance of understanding the compound's structural dynamics and its interaction with biological systems.

In terms of chemical applications, cyclopropane-based compounds are known for their exceptional strain energy, which can be harnessed in various catalytic processes. The dimethyl substitution in this compound further stabilizes the cyclopropane ring, making it suitable for use in high-pressure chemical reactions. Recent investigations have demonstrated its utility as a ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis and cross-coupling reactions.

The integration of pyridine rings into organic compounds has been a focal point in heterocyclic chemistry. The presence of a 5-nitropyridin group in this compound introduces additional complexity to its electronic structure, enhancing its versatility. Researchers have exploited this feature to develop novel materials for optoelectronic devices and sensors. The compound's ability to undergo multiple functional group transformations further amplifies its potential in material science applications.

From an environmental perspective, the synthesis and application of CAS No. 2161692-63-1 must adhere to stringent safety protocols to minimize ecological impact. Recent studies emphasize the importance of green chemistry principles in designing sustainable synthetic routes for such compounds. By optimizing reaction conditions and minimizing waste generation, researchers aim to reduce the environmental footprint associated with the production of this compound.

In conclusion, 2,2-dimethylcyclopropanamine derivatives like CAS No. 2161692-63-1 represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior and potential uses, solidifying their position as key players in modern organic chemistry.